Cas no 1261816-66-3 (2-Bromo-6-iodobenzamide)
2-Bromo-6-iodobenzamide is a halogenated benzamide derivative with significant utility in synthetic organic chemistry, particularly as a versatile intermediate in cross-coupling reactions and pharmaceutical research. Its distinct bromo and iodo substituents enable selective functionalization, making it valuable for constructing complex molecular frameworks. The compound exhibits high reactivity in palladium-catalyzed transformations, such as Suzuki and Buchwald-Hartwig couplings, facilitating efficient synthesis of bioactive compounds. Its crystalline solid form ensures stability and ease of handling under standard laboratory conditions. Researchers favor 2-Bromo-6-iodobenzamide for its predictable reactivity and compatibility with diverse reaction conditions, supporting advancements in medicinal chemistry and material science applications.
2-Bromo-6-iodobenzamide structure
Product Name:2-Bromo-6-iodobenzamide
CAS No:1261816-66-3
MF:C7H5BrINO
MW:325.929173231125
CID:4960290
Update Time:2025-06-07
2-Bromo-6-iodobenzamide Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-iodobenzamide
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- Inchi: 1S/C7H5BrINO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
- InChI Key: XNHSRDZZWXXYAJ-UHFFFAOYSA-N
- SMILES: IC1C=CC=C(C=1C(N)=O)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1
2-Bromo-6-iodobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001858-250mg |
2-Bromo-6-iodobenzamide |
1261816-66-3 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015001858-500mg |
2-Bromo-6-iodobenzamide |
1261816-66-3 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015001858-1g |
2-Bromo-6-iodobenzamide |
1261816-66-3 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
2-Bromo-6-iodobenzamide Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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